Cas no 1361686-95-4 (4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine)

• Product Name: 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine
• CAS No: 1361686-95-4
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4995769
• Update Time: 2025-07-09

4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine Chemical and Physical Properties

Names and Identifiers

• 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-10-6-11(14(18)13(17)7-10)8-1-2-12(16)9(5-8)3-4-19/h1-2,5-7H,3-4,19H2
• InChI Key： NUZVYCIJQYURAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 5.4
• Topological Polar Surface Area: 26

Additional information on 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine

Comprehensive Analysis of 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine (CAS No. 1361686-95-4): Properties, Applications, and Research Insights

The compound 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine (CAS No. 1361686-95-4) is a chlorinated biphenyl derivative with a unique molecular structure. Its chemical name reflects the presence of four chlorine atoms and an ethylamine functional group, which contribute to its distinct physicochemical properties. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), a group of synthetic organic chemicals that have been extensively studied for their environmental persistence and potential biological effects.

In recent years, researchers have shown growing interest in chlorinated biphenyl derivatives due to their potential applications in material science and specialty chemistry. The specific substitution pattern of 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine makes it particularly interesting for studying structure-activity relationships in various chemical systems. Its molecular weight of 344.03 g/mol and lipophilic nature (logP ≈ 5.2) suggest potential utility in designing specialized materials with specific electronic or surface properties.

The synthesis of CAS 1361686-95-4 typically involves multi-step organic reactions, starting from appropriately substituted biphenyl precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, addressing current concerns about sustainable chemical production. Analytical characterization of this compound commonly employs techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy, which are frequently searched topics in analytical chemistry forums and databases.

From a research perspective, 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine serves as a valuable reference standard in environmental monitoring studies. Scientists investigating PCB degradation pathways or metabolite identification often use this compound as a model substance. Its stability under various environmental conditions makes it suitable for long-term studies examining the fate of chlorinated organic compounds in ecosystems.

In material science applications, the tetrachlorobiphenyl core of this compound offers interesting possibilities for designing novel electronic materials. The chlorine substituents and ethylamine group can influence molecular packing and charge transport properties, making it relevant to current research on organic semiconductors and molecular electronics - topics that consistently rank high in scientific literature searches.

Safety considerations for handling 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine follow standard laboratory protocols for chlorinated organic compounds. Proper personal protective equipment (PPE) and ventilation are recommended when working with this substance. Researchers often search for information about chemical stability and storage conditions for such specialized compounds, which should be kept in amber glass containers under inert atmosphere at low temperatures to maintain purity.

The environmental fate of CAS 1361686-95-4 has been studied in relation to similar chlorinated compounds. While not as persistent as some fully chlorinated biphenyls, its degradation products and potential interactions with biological systems remain active areas of investigation. These studies contribute to our understanding of xenobiotic metabolism and biodegradation processes, topics that frequently appear in environmental science literature.

From an industrial perspective, 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine finds niche applications as a synthetic intermediate for more complex chemical architectures. Its structural features make it potentially useful in the development of specialized liquid crystals or coordination complexes, though commercial applications remain limited to research-scale quantities at present.

Recent advances in computational chemistry have enabled more accurate predictions of the physical and chemical properties of chlorinated biphenyl derivatives. Molecular modeling studies of CAS 1361686-95-4 can provide insights into its conformational preferences and electronic structure, information that is valuable for designing new materials with tailored properties. These computational approaches align with current trends toward in silico chemical design and property prediction.

The analytical detection of 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine in complex matrices represents another active research area. Modern chromatographic techniques coupled with tandem mass spectrometry can achieve detection limits in the parts-per-billion range, addressing the need for sensitive analytical methods in environmental and biological monitoring programs.

In summary, 4,2',3',5'-Tetrachlorobiphenyl-3-ethylamine (CAS No. 1361686-95-4) represents an interesting example of a functionalized chlorinated biphenyl with potential applications in multiple scientific disciplines. Its study contributes to our understanding of structure-property relationships in aromatic systems and provides insights that may lead to novel material developments. As research continues to explore the boundaries of specialized organic compounds, substances like this will likely play important roles in advancing both fundamental knowledge and practical applications.